Cas no 2229279-57-4 (3-(5-bromopyridin-2-yl)but-3-en-1-amine)
3-(5-bromopyridin-2-yl)but-3-en-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-bromopyridin-2-yl)but-3-en-1-amine
- EN300-1908156
- SCHEMBL8429343
- 2229279-57-4
-
- Inchi: 1S/C9H11BrN2/c1-7(4-5-11)9-3-2-8(10)6-12-9/h2-3,6H,1,4-5,11H2
- InChI Key: XVZXBGROJHUFGW-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=C1)C(=C)CCN
Computed Properties
- Exact Mass: 226.01056g/mol
- Monoisotopic Mass: 226.01056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.9Ų
3-(5-bromopyridin-2-yl)but-3-en-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1908156-0.05g |
3-(5-bromopyridin-2-yl)but-3-en-1-amine |
2229279-57-4 | 0.05g |
$1224.0 | 2023-09-18 | ||
| Enamine | EN300-1908156-0.1g |
3-(5-bromopyridin-2-yl)but-3-en-1-amine |
2229279-57-4 | 0.1g |
$1283.0 | 2023-09-18 | ||
| Enamine | EN300-1908156-0.25g |
3-(5-bromopyridin-2-yl)but-3-en-1-amine |
2229279-57-4 | 0.25g |
$1341.0 | 2023-09-18 | ||
| Enamine | EN300-1908156-0.5g |
3-(5-bromopyridin-2-yl)but-3-en-1-amine |
2229279-57-4 | 0.5g |
$1399.0 | 2023-09-18 | ||
| Enamine | EN300-1908156-1.0g |
3-(5-bromopyridin-2-yl)but-3-en-1-amine |
2229279-57-4 | 1g |
$1458.0 | 2023-06-01 | ||
| Enamine | EN300-1908156-2.5g |
3-(5-bromopyridin-2-yl)but-3-en-1-amine |
2229279-57-4 | 2.5g |
$2856.0 | 2023-09-18 | ||
| Enamine | EN300-1908156-5.0g |
3-(5-bromopyridin-2-yl)but-3-en-1-amine |
2229279-57-4 | 5g |
$4226.0 | 2023-06-01 | ||
| Enamine | EN300-1908156-10.0g |
3-(5-bromopyridin-2-yl)but-3-en-1-amine |
2229279-57-4 | 10g |
$6266.0 | 2023-06-01 | ||
| Enamine | EN300-1908156-1g |
3-(5-bromopyridin-2-yl)but-3-en-1-amine |
2229279-57-4 | 1g |
$1458.0 | 2023-09-18 | ||
| Enamine | EN300-1908156-5g |
3-(5-bromopyridin-2-yl)but-3-en-1-amine |
2229279-57-4 | 5g |
$4226.0 | 2023-09-18 |
3-(5-bromopyridin-2-yl)but-3-en-1-amine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3-(5-bromopyridin-2-yl)but-3-en-1-amine
Introduction to 3-(5-bromopyridin-2-yl)but-3-en-1-amine (CAS No. 2229279-57-4)
3-(5-bromopyridin-2-yl)but-3-en-1-amine, with the CAS number 2229279-57-4, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromopyridine moiety and an amino group attached to a conjugated double bond. These structural elements contribute to its chemical reactivity and biological activity, making it a valuable candidate for further investigation.
The synthesis of 3-(5-bromopyridin-2-yl)but-3-en-1-amine typically involves multi-step processes, often starting from readily available starting materials such as 5-bromopyridine and an appropriate alkyl halide. The key steps in the synthesis include the formation of the bromopyridine derivative, followed by the introduction of the amino group and the conjugated double bond. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, enhancing its accessibility for research purposes.
In terms of its chemical properties, 3-(5-bromopyridin-2-yl)but-3-en-1-amine exhibits notable solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. Its solubility profile is crucial for its use in various chemical reactions and biological assays. Additionally, the compound's stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in experimental settings.
The biological activity of 3-(5-bromopyridin-2-yl)but-3-en-1-amine has been a focal point of numerous research studies. One of the most promising areas of investigation is its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits selective binding to specific protein targets, which can be exploited for therapeutic purposes. For instance, it has been reported to interact with enzymes involved in metabolic pathways, suggesting potential applications in the treatment of metabolic disorders.
Furthermore, recent research has explored the use of 3-(5-bromopyridin-2-yl)but-3-en-1-amine as a scaffold for the development of novel inhibitors. The bromopyridine moiety provides a unique binding site that can be modified to enhance affinity and selectivity towards target proteins. This flexibility in chemical modification makes it an attractive starting point for structure-based drug design.
In addition to its potential therapeutic applications, 3-(5-bromopyridin-2-yl)but-3-en-1-amine has also been investigated for its role in cellular signaling pathways. Studies have demonstrated that this compound can modulate signaling cascades involved in cell proliferation and apoptosis. These findings have implications for understanding disease mechanisms and developing new therapeutic strategies.
The safety profile of 3-(5-bromopyridin-2-yl)but-3-en-1-amine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.
In conclusion, 3-(5-bromopyridin-2-yl)but-3-en-1-amine (CAS No. 2229279-57-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, chemical properties, and biological activity make it a valuable candidate for further investigation. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, contributing to advancements in drug discovery and therapeutic development.
2229279-57-4 (3-(5-bromopyridin-2-yl)but-3-en-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)